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Compound of Interest

Compound Name: 4-Chloroisoindoline

Cat. No.: B044245

The isoindoline heterocyclic core is a foundational structural motif in a multitude of clinically
significant drugs, playing a pivotal role in their therapeutic efficacy.[1] The introduction of a
chlorine atom onto this scaffold, specifically at the 4-position, gives rise to 4-Chloroisoindoline
and its derivatives, which serve as crucial building blocks in medicinal chemistry. This guide
provides a comprehensive technical overview of the chemical properties, structure, and
synthesis of 4-chloroisoindoline derivatives, with a particular focus on 4-chlorophthalimide, a
key intermediate in the synthesis of various bioactive molecules. For researchers and scientists
in drug development, a deep understanding of this scaffold is paramount for the design and
synthesis of novel therapeutics.

Part 1: Chemical Identity and Physicochemical
Properties

While "4-Chloroisoindoline” is a valid chemical name, the more commonly utilized and
commercially available derivative in synthesis is 5-Chloroisoindole-1,3-dione, also known as 4-
Chlorophthalimide.[2][3] This slight nuance in nomenclature is critical for sourcing reagents and
navigating chemical literature. For the purpose of this guide, we will focus on the properties and
synthesis of 4-Chlorophthalimide as the representative and functionally relevant compound for
drug development applications.

Physicochemical Data of 4-Chlorophthalimide
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For ease of reference and comparison, the key physicochemical properties of 4-
Chlorophthalimide are summarized in the table below. These parameters are fundamental for
designing reaction conditions, purification strategies, and formulation studies.

Property Value Source
Molecular Formula CsHaCINO:2 [2][3]
Molecular Weight 181.58 g/mol [2][4]
CAS Number 7147-90-2 [2][3]

White to off-white or slight
Appearance _ [2]
yellow crystalline powder

Melting Point 210 °C [2]
Density 1.519 + 0.06 g/cm? (Predicted) [2]
pKa 9.08 £ 0.20 (Predicted) [2]

Room Temperature, Sealed in
Storage Temperature - [2]
Dry Conditions

Part 2: Molecular Structure and Spectroscopic
Profile

The molecular structure of 4-Chlorophthalimide is characterized by a benzene ring fused to a
five-membered nitrogen-containing ring (the isoindoline core), with a chlorine atom substituted
at the 4-position of the phthalimide structure (which corresponds to the 5-position of the
isoindole-1,3-dione). This substitution pattern significantly influences the electronic properties
and reactivity of the molecule.

Structural Representation
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Reactants
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MnO2 (Catalyst)

Reaction Condition Product

4 hours —— P Autoclave Mb 4-Chlorophthalimide

/'

0.6MPa Oxygen

110°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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2. 4-Chlorophthalimide | 7147-90-2 [chemicalbook.com]

3. 4-Chloro-phthalimide | C8H4CINO2 | CID 231239 - PubChem [pubchem.ncbi.nim.nih.gov]

4. N-Chlorophthalimide 95.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

 To cite this document: BenchChem. [Introduction: The Significance of the Chloro-Substituted
Isoindoline Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044245#4-chloroisoindoline-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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